4-(4-Benzyloxyphenyl)-2-fluorobenzoic acid, 95%

• IUPAC Name: 2-fluoro-4-(4-phenylmethoxyphenyl)benzoic acid
• InChI: InChI=1S/C20H15FO3/c21-19-12-16(8-11-18(19)20(22)23)15-6-9-17(10-7-15)24-13-14-4-2-1-3-5-14/h1-12H,13H2,(H,22,23)
• InChI Key: TYULUWACLQSZSH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)C3=CC(=C(C=C3)C(=O)O)F
• Molecular Formula: C20H15FO3
• DSSTOX Substance ID: DTXSID30692255
• Molecular Weight: 322.3 g/mol
• CAS RN: 1261913-07-8

Description

4-(4-Benzyloxyphenyl)-2-fluorobenzoic acid (4-BFB) is a compound that has been studied for its potential applications in a variety of scientific fields. This compound is a phenyl-substituted fluoro-benzoic acid with a molecular weight of 246.22 g/mol. It is a white, crystalline solid that is soluble in water and organic solvents. It is also known as 4-BFB, 4-benzyloxybenzene-2-fluorobenzoic acid, or 4-(4-benzyloxybenzyl)-2-fluorobenzoic acid.

Mechanism of Action

The mechanism of action of 4-BFB is not yet fully understood. However, it is believed that 4-BFB acts as an inhibitor of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). It is thought to do this by binding to and blocking the active sites of these enzymes, thus preventing the conversion of arachidonic acid to prostaglandins and leukotrienes. Additionally, 4-BFB has been shown to inhibit the activation of the transcription factor NF-κB, which is involved in the regulation of inflammatory responses.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-BFB are not yet fully understood. However, it has been shown to have anti-inflammatory and analgesic properties in animal studies. Additionally, it has been shown to inhibit the activation of the transcription factor NF-κB, which is involved in the regulation of inflammatory responses.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-BFB is that it is relatively easy to synthesize and is relatively stable in solution. Additionally, it is relatively non-toxic and has been shown to have anti-inflammatory and analgesic properties. However, there are some limitations to using 4-BFB in laboratory experiments. For example, its mechanism of action is not yet fully understood, and it is not yet known if it has any potential side effects.

Future Directions

There are a number of potential future directions for the study of 4-BFB. These include further investigation into its mechanism of action, as well as its potential applications in the fields of immunology, cancer research, and drug development. Additionally, further research is needed to determine its potential side effects, as well as its potential interactions with other drugs. Finally, further research is needed to determine its efficacy in clinical trials.

Synthesis Methods

The synthesis of 4-BFB is typically achieved through a two-step process that involves the reaction of 4-hydroxybenzaldehyde and 2-fluorobenzoic acid. In the first step, 4-hydroxybenzaldehyde is reacted with sodium hydroxide to form 4-hydroxybenzyl alcohol. This reaction takes place in the presence of a catalyst such as p-toluenesulfonic acid. In the second step, 4-hydroxybenzyl alcohol is reacted with 2-fluorobenzoic acid in the presence of a catalyst such as sulfuric acid to form 4-BFB.

Scientific Research Applications

4-BFB has been studied for its potential applications in a variety of scientific fields. It has been used as an intermediate in the synthesis of various pharmaceuticals and as a reagent in organic synthesis. It has also been used as an inhibitor of cyclooxygenase-2 (COX-2) and as an inhibitor of 5-lipoxygenase (5-LOX). 4-BFB has also been studied for its potential applications in the field of immunology, as it has been shown to inhibit the activation of the transcription factor NF-κB.